(2-oxoquinoxalin-1(2H)-yl)acetic acid

• IUPAC Name: 2-(2-oxoquinoxalin-1-yl)acetic acid
• InChI: InChI=1S/C10H8N2O3/c13-9-5-11-7-3-1-2-4-8(7)12(9)6-10(14)15/h1-5H,6H2,(H,14,15)
• InChI Key: YFIBGUQZEPGFHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=O)N2CC(=O)O
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID60368855
• Molecular Weight: 204.18 g/mol
• CAS RN: 63642-41-1

Description

(2-oxoquinoxalin-1(2H)-yl)acetic acid, also known as OQAA, is a synthetic compound that has gained attention for its potential applications in scientific research. This molecule contains a quinoxaline ring, which is a heterocyclic aromatic compound that has been extensively studied for its diverse biological activities.

Scientific Research Applications

Aldose Reductase Inhibition in Diabetes Treatment

(2-oxoquinoxalin-1(2H)-yl)acetic acid derivatives have been explored for their potential in treating diabetes complications. Specifically, they have been synthesized as inhibitors of aldose reductase, a novel target in diabetes treatment. Studies have shown that these derivatives can be potent and selective, with IC50 values in the low nanomolar to micromolar range, indicating their effectiveness in inhibiting aldose reductase (Wu et al., 2013). Additionally, phenolic structures have been installed in these compounds to combine antioxidant activity, further strengthening their potential against diabetic complications (Qin et al., 2015).

Anti-inflammatory and Analgesic Properties

Research has also been conducted on the anti-inflammatory and analgesic properties of 2-(3-methyl-7-substituted-2-oxoquinoxalin-1(2H)-yl) acetohydrazides and related compounds. These compounds have been evaluated for their in vivo anti-inflammatory and analgesic activities, with some showing promising results (Wagle et al., 2008).

Anticonvulsant Activity

Another significant area of application for these compounds is in the development of anticonvulsant drugs. A systematic series of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)-N-R-acetamides has been synthesized, and their structures were confirmed by various spectroscopic methods. These compounds have shown promise in anticonvulsant activity studies, suggesting their potential in expanding the arsenal of anticonvulsant substances (El Kayal et al., 2019).

Antibacterial and Antifungal Agents

Derivatives of 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide have been synthesized and evaluated for their potential as antibacterial and antifungal agents. These compounds have been tested against various bacterial and fungal strains, with some showing significant activity (Kumar et al., 2012).

Anticancer and Antimicrobial Potential

Research has also been directed towards evaluating the potential anticancer and antimicrobial properties of substituted N-2-(2-oxo-3-phenylquinoxalin-1(2H)-yl) acetamides. These compounds have been tested for their antibacterial, antifungal, and anticancer effects, with some showing promising results (Ahmed et al., 2018).

Mechanism of Action

Target of Action:

These activities include antimicrobial, antitumoral, antitrypanosomal, and anti-inflammatory/antioxidant effects

Biochemical Pathways:

The affected pathways likely depend on the specific targets

• Antimicrobial Activities : Quinoxalines exhibit antibacterial, antimycobacterial, and anticandida activities . These effects may involve disruption of bacterial cell walls, protein synthesis, or nucleic acid metabolism.